Xanthorrhizol
Xanthorrhizol
2-Methyl-5-(6-methylhept-5-en-2-yl)phenol is a natural product found in Curcuma xanthorrhiza, Curcuma aromatica, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
30199-26-9
VCID:
VC20870534
InChI:
InChI=1S/C15H22O/c1-11(2)6-5-7-12(3)14-9-8-13(4)15(16)10-14/h6,8-10,12,16H,5,7H2,1-4H3
SMILES:
CC1=C(C=C(C=C1)C(C)CCC=C(C)C)O
Molecular Formula:
C15H22O
Molecular Weight:
218.33 g/mol
Xanthorrhizol
CAS No.: 30199-26-9
Cat. No.: VC20870534
Molecular Formula: C15H22O
Molecular Weight: 218.33 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2-Methyl-5-(6-methylhept-5-en-2-yl)phenol is a natural product found in Curcuma xanthorrhiza, Curcuma aromatica, and other organisms with data available. |
|---|---|
| CAS No. | 30199-26-9 |
| Molecular Formula | C15H22O |
| Molecular Weight | 218.33 g/mol |
| IUPAC Name | 2-methyl-5-(6-methylhept-5-en-2-yl)phenol |
| Standard InChI | InChI=1S/C15H22O/c1-11(2)6-5-7-12(3)14-9-8-13(4)15(16)10-14/h6,8-10,12,16H,5,7H2,1-4H3 |
| Standard InChI Key | FKWGCEDRLNNZOZ-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=C(C=C(C=C1)[C@H](C)CCC=C(C)C)O |
| SMILES | CC1=C(C=C(C=C1)C(C)CCC=C(C)C)O |
| Canonical SMILES | CC1=C(C=C(C=C1)C(C)CCC=C(C)C)O |
| Appearance | Assay:≥97%A colorless to light yellow oil |
| Boiling Point | 326.00 to 327.00 °C. @ 760.00 mm Hg |
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